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Executive Summary: N,N-Dimethylammonium N',N'-dimethylcarbamate (DIMCARB) is

emerging as a significant compound within the domain of green chemistry, offering a

sustainable alternative to conventional volatile organic solvents. Formed from the simple, atom-

economical reaction of dimethylamine and carbon dioxide, DIMCARB functions as a "distillable"

ionic liquid. This unique characteristic allows for its use as a reaction medium that can be easily

recovered and recycled, drastically reducing solvent waste. Its utility in promoting chemical

reactions, such as Aldol condensations, with high yield and selectivity, further underscores its

potential. This technical guide provides an in-depth analysis of DIMCARB's green chemistry

aspects, including its synthesis, physicochemical properties, and applications. It also presents

detailed experimental protocols and addresses the current state of knowledge regarding its

safety and environmental profile.

Introduction: DIMCARB as a Green Chemistry Tool
The principles of green chemistry advocate for the reduction or elimination of hazardous

substances in the design, manufacture, and application of chemical products. A primary focus

has been the replacement of volatile organic compounds (VOCs) with safer, more sustainable

alternatives.[1] Ionic liquids (ILs) have been a major area of interest due to their negligible

vapor pressure, but they often present challenges related to cost, toxicity, and product

separation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1360338?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6147361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6147361/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DIMCARB, an association product of dimethylamine and carbon dioxide, presents a compelling

solution.[2] It is a low-melting, viscous liquid that functions as a "distillable" ionic medium.[1][2]

Unlike many conventional ionic liquids, DIMCARB exists in a dynamic equilibrium with its

gaseous precursors.[2] Above approximately 60°C, it dissociates into dimethylamine and CO2,

allowing it to be removed from a reaction mixture via distillation.[2] Upon cooling, the

components readily recombine, enabling a simple and efficient recovery and recycling loop,

which is a cornerstone of sustainable chemical processing.[2]

Physicochemical and Solvent Properties
DIMCARB is a clear, colorless to light yellow liquid with properties that make it a versatile

solvent.[3][4] Its ability to dissolve a range of solutes, combined with its unique thermal

behavior, sets it apart from traditional solvents.

Quantitative Data
The key physical and chemical properties of DIMCARB are summarized in the table below. The

molar ratio of dimethylamine to carbon dioxide can vary from the stoichiometric 2:1, with

commercial sources often reporting a ratio of 1.6:1.[1][5]

Property Value References

Molecular Formula C5H14N2O2 [6]

Molecular Weight 134.18 g/mol [6]

Appearance
Clear, colorless to light yellow

liquid
[3][4]

Density 1.05 g/mL at 25 °C [3][4][6]

Boiling Point 60-61 °C (dissociates) [3][4][6]

Flash Point 65.6 °C (150 °F) [3][4]

Refractive Index n20/D 1.454 [3][4][6]

Storage Temperature 2-8 °C [3][4]

Solubility Profile
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DIMCARB's solvent capabilities are broad, making it suitable for a variety of chemical

transformations.

Solute Type Solubility Behavior References

Water Highly miscible [1]

Organic Solvents

Highly miscible with benzene,

dichloromethane, diethyl ether,

methanol

[1]

Hydrocarbons Immiscible [1]

Inorganic Salts Moderately soluble [1]

Green Synthesis and Recyclability of DIMCARB
The synthesis of DIMCARB aligns well with green chemistry principles, primarily through the

utilization of carbon dioxide as a C1 building block.

Synthesis of DIMCARB
The most straightforward synthesis involves the direct reaction of two equivalents of

dimethylamine with one equivalent of carbon dioxide.[2] A common laboratory method involves

using solid carbon dioxide (dry ice).[7] An industrial process has also been patented that

controls the exothermic reaction between gaseous dimethylamine and carbon dioxide to

produce the liquid product.[8]
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Caption: Synthesis and Recycling Workflow of DIMCARB.

Applications in Green Synthesis
DIMCARB's primary application in green chemistry is as a recyclable reaction medium that can

replace conventional VOCs. Its use in Aldol condensations is a well-documented example.

Aldol Condensation Reactions
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DIMCARB serves as an effective medium for Aldol condensation reactions, for instance,

between aryl aldehydes and symmetrical ketones.[1] The use of DIMCARB can lead to high

yields and improved selectivity for mono-condensation products.[1] A significant green

advantage is the ability to recover up to 85% of the DIMCARB by vacuum distillation after the

reaction is complete.

Clarification on Polyhydroxyalkanoate (PHA) Extraction
Several literature sources discuss the use of green solvents for the extraction of

polyhydroxyalkanoates (PHAs) from microbial biomass. While DIMCARB has been mentioned

in this context, detailed studies and protocols consistently specify the use of Dimethyl

Carbonate (DMC), a different chemical compound (CAS 616-38-6), for this purpose.[9][10][11]

[12][13] DMC is also considered a green solvent and is effective in PHA extraction, affording

high polymer recovery and purity.[10][11] It is crucial for researchers to distinguish between

DIMCARB (Dimethylammonium Dimethylcarbamate) and DMC (Dimethyl Carbonate) to

ensure the correct solvent is used.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and application of

DIMCARB.

Protocol 1: Synthesis of DIMCARB
This protocol describes a general laboratory-scale synthesis based on literature descriptions.[7]

Materials:

Dimethylamine solution (e.g., in an aprotic, non-polar solvent like THF or toluene)

Dry ice (solid carbon dioxide)

Reaction flask equipped with a magnetic stirrer and a drying tube

Procedure:

Cool the dimethylamine solution in the reaction flask to 0°C using an ice bath.
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While stirring vigorously, slowly add small pieces of dry ice to the solution. A 2:1 molar ratio

of dimethylamine to CO2 should be targeted.

Monitor the reaction, as it is exothermic. Maintain the temperature below 40-50°C.

Continue adding dry ice until the reaction ceases (i.e., no more gas evolution upon addition).

Allow the mixture to warm to room temperature. The resulting liquid is DIMCARB, which can

be used directly or purified further if necessary.

Protocol 2: Aldol Condensation of Benzaldehyde and
Cyclopentanone
This protocol is adapted from a published procedure for monoarylidene synthesis using

DIMCARB.[1]

Materials:

DIMCARB

Benzaldehyde

Cyclopentanone

0.5 M Sulfuric Acid (H₂SO₄)

Ethyl acetate

Anhydrous Magnesium Sulfate (MgSO₄)

Reaction vessel with magnetic stirrer and heating mantle

Vacuum distillation apparatus

Procedure:

Add benzaldehyde (1.0 g, 9.4 mmol) to DIMCARB (10 mL) in the reaction vessel at ambient

temperature with stirring.
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Heat the solution to 52°C.

Add cyclopentanone (0.79 g, 9.4 mmol) in a single portion.

Continue stirring at 52°C for 3 hours. The reaction mixture will typically darken over this

period.

Workup and DIMCARB Recovery: a. Assemble the vacuum distillation apparatus and

recover the DIMCARB by distillation at 60°C under high vacuum. b. Acidify the undistilled

residue with 0.5 M H₂SO₄ (25 mL). c. Extract the aqueous layer with ethyl acetate (3 x 25

mL). d. Combine the organic fractions, dry with anhydrous MgSO₄, filter, and remove the

solvent in vacuo to yield the crude product.
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Caption: Experimental Workflow for Aldol Condensation in DIMCARB.
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Safety and Environmental Profile
While DIMCARB offers significant green advantages in terms of recyclability and as a

replacement for VOCs, a comprehensive assessment of its environmental impact is limited by a

lack of available data.

Hazard Information
DIMCARB is classified as an irritant, causing irritation to the eyes, respiratory system, and skin.

[3] It is also flammable.[3] Standard personal protective equipment, including gloves and safety

glasses, should be used when handling the substance.

Ecotoxicity, Biodegradability, and Environmental Fate
A thorough search of scientific literature and databases reveals a significant data gap regarding

the specific ecotoxicity, biodegradability, and environmental fate of N,N-Dimethylammonium

N',N'-dimethylcarbamate. Studies on related but distinct compounds, such as Didecyl Dimethyl

Ammonium Chloride (DDAC), show variable biodegradability and a strong tendency to adsorb

to soil and sediment.[14][15] However, these data cannot be directly extrapolated to DIMCARB.

Given that DIMCARB can dissociate into dimethylamine and carbon dioxide, the environmental

profiles of these constituents are known. Carbon dioxide is a natural component of the

atmosphere, while dimethylamine is biodegradable. However, the behavior and impact of the

intact ionic salt in various environmental compartments (water, soil) have not been sufficiently

studied. Further research is required to perform a complete life cycle assessment and to fully

characterize the environmental profile of DIMCARB.

Conclusion
N,N-Dimethylammonium N',N'-dimethylcarbamate (DIMCARB) is a promising green solvent

and reaction medium that embodies several key principles of sustainable chemistry. Its

synthesis from carbon dioxide, coupled with its unique "distillable" nature, allows for high rates

of recovery and recycling, minimizing solvent waste and improving process efficiency. Its

successful application in organic synthesis demonstrates its potential to replace hazardous

volatile organic compounds. However, to fully establish its green credentials, further research

into its biodegradability and ecotoxicity is essential. For researchers and drug development
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professionals, DIMCARB offers a viable tool to design cleaner, more sustainable chemical

processes, contributing to the broader goals of green chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Green Chemistry of DIMCARB: A Technical Guide
for Sustainable Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360338#green-chemistry-aspects-of-using-dimcarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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